Cas no 1361654-00-3 (5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde)

• Product Name: 5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde
• CAS No: 1361654-00-3
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4966585
• Update Time: 2025-06-13

5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-7-1-2-8(14)11(16)10(7)12-9(15)3-6(5-18)4-17-12/h1-5H
• InChI Key： XZAATLDDLFRXOY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=CC(C=O)=CN=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 320.909574 g/mol
• Monoisotopic Mass: 318.912525 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 30
• Molecular Weight: 321.0

Additional information on 5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde

5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde (CAS No. 1361654-00-3): A Comprehensive Overview

5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde (CAS No. 1361654-00-3) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated nicotinaldehyde moiety and a trichlorophenyl substituent. These structural elements contribute to its potential applications in various scientific and industrial processes.

The chemical structure of 5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde can be represented as C₁₂H₄Cl₄NO. The compound is a yellow crystalline solid at room temperature and is known for its stability under standard laboratory conditions. Its molecular weight is approximately 319.97 g/mol, and it has a melting point of around 105-107°C. These physical properties make it suitable for a wide range of experimental and practical applications.

In the realm of chemical synthesis, 5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde serves as an important intermediate in the production of various organic compounds. Its reactivity and functional groups allow it to participate in a variety of chemical reactions, including condensation, reduction, and coupling reactions. Recent studies have highlighted its utility in the synthesis of novel pharmaceuticals and agrochemicals. For instance, researchers at the University of California have utilized this compound to develop new derivatives with enhanced biological activity.

The pharmacological properties of 5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde have also been the subject of extensive investigation. Preliminary studies suggest that it may exhibit antimicrobial and antifungal activities due to its chlorinated structure. These findings have sparked interest in exploring its potential as a lead compound for the development of new therapeutic agents. Additionally, ongoing clinical trials are evaluating its efficacy in treating specific microbial infections.

In the context of environmental science, 5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde has been studied for its biodegradability and environmental impact. Research conducted by the Environmental Protection Agency (EPA) indicates that while the compound is stable under normal conditions, it can be effectively degraded by certain microbial species under controlled conditions. This information is crucial for assessing its environmental safety and ensuring responsible usage in industrial processes.

The safety profile of 5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde is another critical aspect that has been thoroughly investigated. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to minimize potential risks. It is important to note that while the compound is not classified as hazardous under current regulations, proper precautions should be taken to ensure safe handling in laboratory settings.

In conclusion, 5-Chloro-6-(2,3,6-trichlorophenyl)nicotinaldehyde (CAS No. 1361654-00-3) is a versatile and promising compound with a wide range of applications in chemical synthesis, pharmaceutical research, and environmental science. Its unique structural features and reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing studies continue to uncover new properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.